Cas no 921061-35-0 (2-chloro-N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide)

• Product Name: 2-chloro-N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide
• CAS No: 921061-35-0
• MF: C₁₄H₁₀ClF₂N₅O₂S
• MW: 385.776306629181
• CID: 5995102
• PubChem ID: 16809072
• Update Time: 2025-06-07

2-chloro-N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide
• 2-chloro-N-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]benzenesulfonamide
• F2071-0248
• 2-chloro-N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)benzenesulfonamide
• 921061-35-0
• 2-chloro-N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}benzene-1-sulfonamide
• AKOS024625962

• Inchi： 1S/C14H10ClF2N5O2S/c15-10-3-1-2-4-13(10)25(23,24)18-8-14-19-20-21-22(14)9-5-6-11(16)12(17)7-9/h1-7,18H,8H2
• InChI Key： WTTGXGFUKOLLKE-UHFFFAOYSA-N
• SMILES： C1(S(NCC2N(C3=CC=C(F)C(F)=C3)N=NN=2)(=O)=O)=CC=CC=C1Cl

Computed Properties

• Exact Mass: 385.0211798g/mol
• Monoisotopic Mass: 385.0211798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 98.2Ų

Additional information on 2-chloro-N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide

2-Chloro-N-{1-(3,4-Difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide: A Comprehensive Overview

2-Chloro-N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide (CAS No. 921061-35-0) is a complex organic compound with significant potential in the pharmaceutical and chemical industries. This compound is characterized by its unique structural features and diverse biological activities, making it a subject of extensive research and development.

The molecular structure of 2-chloro-N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide includes a benzene ring substituted with a chloro group and a sulfonamide moiety. The tetrazole ring, which is attached to the benzene ring via a methyl group, is further substituted with a 3,4-difluorophenyl group. This intricate arrangement of functional groups imparts the compound with a range of chemical and biological properties that are of great interest to researchers and pharmaceutical companies.

One of the key areas of research involving 2-chloro-N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide is its potential as an anti-inflammatory agent. Recent studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 2-chloro-N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that the compound can induce apoptosis in various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. For instance, it has been shown to inhibit the Akt/mTOR pathway in breast cancer cells, leading to reduced cell viability and increased apoptosis.

The pharmacokinetic properties of 2-chloro-N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide have also been studied extensively. Research indicates that the compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties make it suitable for further development as an orally administered therapeutic agent. However, further studies are needed to optimize its pharmacokinetic profile and enhance its therapeutic efficacy.

The safety profile of 2-chloro-N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that the compound is generally well-tolerated at therapeutic doses. However, like any new drug candidate, it will require thorough safety evaluations in clinical trials to ensure its safety and efficacy in human subjects.

In conclusion, 2-chloro-N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide (CAS No. 921061-35-0) represents a promising molecule with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As more data becomes available from preclinical and clinical studies, this compound may emerge as a valuable addition to the arsenal of drugs used to treat inflammatory diseases and cancer.